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Compound of Interest

Compound Name: 4-Prenyloxyresveratrol

Cat. No.: B158294

For Immediate Implementation: This document provides critical safety and logistical guidance
for researchers, scientists, and drug development professionals handling 4-
Prenyloxyresveratrol. Adherence to these protocols is essential for ensuring personal safety
and maintaining a secure laboratory environment.

4-Prenyloxyresveratrol is a compound classified with acute oral toxicity (Category 4) and is
very toxic to aquatic life with long-lasting effects[1]. Therefore, stringent safety precautions are
necessary to minimize exposure and prevent environmental contamination.

Personal Protective Equipment (PPE)

The primary defense against chemical exposure is the consistent and correct use of personal
protective equipment. The following PPE is mandatory when handling 4-Prenyloxyresveratrol:

o Eye Protection: Safety goggles with side-shields are required to protect against splashes and
airborne particles[1].

o Hand Protection: Chemical-resistant protective gloves must be worn. It is advisable to check
the breakthrough time of the glove material with the supplier for the specific solvents being
used[2].

« Body Protection: An impervious lab coat or clothing is necessary to prevent skin contact[1].
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» Respiratory Protection: A suitable respirator should be used, especially when handling the
powder form to avoid dust inhalation or when adequate ventilation is not available[1].

Engineering Controls and Emergency Procedures
Your laboratory setup plays a crucial role in safe handling:

o Ventilation: Always handle 4-Prenyloxyresveratrol in a well-ventilated area. The use of a
chemical fume hood is strongly recommended to minimize inhalation risks[1].

o Emergency Stations: Ensure that a safety shower and an eye-wash station are readily
accessible in the immediate work area[1].

In the event of exposure, follow these first-aid measures:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
removing contact lenses if present. Seek prompt medical attention[1][3].

o Skin Contact: Rinse the affected skin thoroughly with water and remove contaminated
clothing. If irritation persists, seek medical advice[1][3].

 Inhalation: Move to an area with fresh air. If breathing is difficult, seek medical attention[1][3].

 Ingestion: Rinse mouth with water. Do not induce vomiting. Call a poison control center or
doctor for treatment advice[1].

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and environmental
protection.

Handling Procedures:

» Preparation: Before handling, ensure all necessary PPE is worn correctly and that the work
area is clean and prepared.

» Weighing and Aliquoting: Handle the solid form of 4-Prenyloxyresveratrol in a designated
area, such as a fume hood, to prevent the generation of dust.
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« In Solution: When working with 4-Prenyloxyresveratrol in a solvent, be mindful of the
solvent's specific hazards in addition to the compound's toxicity.

o Post-Handling: After handling, wash hands and any exposed skin thoroughly. Decontaminate
all work surfaces.

Storage: Store 4-Prenyloxyresveratrol in a tightly sealed container in a cool, well-ventilated
area[1]. For long-term stability, the recommended storage temperatures are -20°C for the
powder and -80°C when in solution[1].

Spill Management:

e Minor Spills: For small spills of the solid material, avoid generating dust. Use dry clean-up
procedures, such as gently sweeping the material into a sealable container for disposal[4].
Do not use air hoses for cleaning[4].

o Major Spills: In the event of a large spill, evacuate the area and alert the appropriate safety

personnel.

Disposal: Dispose of 4-Prenyloxyresveratrol and any contaminated materials in accordance
with all applicable federal, state, and local environmental regulations. The compound should be
sent to an approved waste disposal plant[1]. Do not allow the substance to enter drains or
watercourses due to its high aquatic toxicity[1][2].

Quantitative Data Summary

Precautionary Statement

Hazard Classification GHS Category
Codes
Acute toxicity, Oral Category 4 H302: Harmful if swallowed[1]
) o H400: Very toxic to aquatic
Acute aquatic toxicity Category 1 ]
life[1]
) ] o H410: Very toxic to aquatic life
Chronic aquatic toxicity Category 1

with long lasting effects[1]
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Storage Conditions Temperature
Powder -20°C[1]
In Solvent -80°C[1]

Visual Safety Protocols

The following diagrams illustrate the essential workflows for safely handling 4-

Prenyloxyresveratrol and the decision-making process for selecting appropriate personal
protective equipment.
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Caption: Workflow for the safe handling of 4-Prenyloxyresveratrol.
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Caption: Logic for selecting appropriate PPE for 4-Prenyloxyresveratrol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b158294#personal-protective-equipment-for-
handling-4-prenyloxyresveratrol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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